2-[(4-Chlorobenzyl)amino]benzoic acid

• IUPAC Name: 2-[(4-chlorophenyl)methylamino]benzoic acid
• InChI: InChI=1S/C14H12ClNO2/c15-11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)14(17)18/h1-8,16H,9H2,(H,17,18)
• InChI Key: PYDHJEAJTKCFKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID40393443
• Molecular Weight: 261.70 g/mol
• CAS No.: 14345-04-1

Description

2-[(4-Chlorobenzyl)amino]benzoic acid, also known as 4-CBBA, is a synthetic compound that has been used in a variety of scientific applications. It has been used in the synthesis of pharmaceuticals, as a reagent in organic reactions, and as an intermediate for the production of other compounds. It is also used in the fields of biochemistry and physiology, as it has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

• Antibacterial Activity : Schiff bases derived from 4-aminobenzoic acid, including compounds similar to 2-[(4-Chlorobenzyl)amino]benzoic acid, have been synthesized and screened for potential antibacterial agents against medically important bacterial strains, showing variable effects based on molecular structure, solvent used, and bacterial strain (Parekh et al., 2005).

• Pharmaceutical Applications : Studies on polymorphism and cocrystal salt formation of compounds like this compound have implications in pharmaceuticals, especially in understanding the properties of non-steroidal anti-inflammatory drugs (Zhoujin et al., 2022).

• Photochemical Decomposition : Research on the ultraviolet irradiation of chlorobenzoic acids, including 4-chlorobenzoic acid, a related compound, has implications for environmental chemistry and the understanding of photochemical decomposition processes (Crosby & Leitis, 1969).

• Material Science Applications : Benzoic acid derivatives, including 2-chlorobenzoic acid, have been used as dopants for polyaniline, a conducting polymer, indicating potential applications in electronics and material sciences (Amarnath & Palaniappan, 2005).

• Toxicological Assessment : There is research assessing the toxicity of benzoic acid derivatives, including 4-chlorobenzoic acid, in intragastric intake, which is crucial for understanding the safety and environmental impact of these compounds (Gorokhova et al., 2020).

• Chemical Synthesis and Characterization : Studies have focused on the synthesis and characterization of Schiff base compounds derived from 4-amino benzoic acid, exploring their biological activity and providing insights into their chemical properties (Radi et al., 2019).

• Fluorescence Probes Development : Research on developing novel fluorescence probes for detecting reactive oxygen species using benzoic acid derivatives demonstrates potential applications in biological and chemical sensing (Setsukinai et al., 2003).

• Crystallography and Molecular Interactions : Studies on the crystal structures of compounds like 2-amino-5-chloropyridine–benzoic acid provide insights into molecular interactions and the structural properties of related benzoic acid derivatives (Hemamalini & Fun, 2010).

• Thermodynamics and Solubility Studies : Investigations into the thermodynamic behavior and solubility of benzoic acid and chlorobenzoic acids, including 2-chlorobenzoic acid, in different solvents are crucial for process design in pharmaceutical research (Reschke et al., 2016).

• Pharmacokinetics Analysis : Studies on the pharmacokinetics of benzoic acid derivatives in animal models contribute to our understanding of drug absorption, distribution, metabolism, and excretion (Xu et al., 2020).